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Compound of Interest

Compound Name: UPGL00004

Cat. No.: B15577398 Get Quote

Application Notes and Protocols for UPGL00004
For Researchers, Scientists, and Drug Development Professionals

Introduction
UPGL00004 is a potent and selective allosteric inhibitor of Glutaminase C (GAC), a key

enzyme in cancer cell metabolism.[1][2][3] GAC catalyzes the conversion of glutamine to

glutamate, a crucial step for the proliferation of many cancer cells that are "addicted" to

glutamine.[4][5][6][7] UPGL00004 has demonstrated a strong inhibitory effect on the

proliferation of aggressive triple-negative breast cancer cell lines.[1][3][5][8] These application

notes provide detailed protocols for the preparation of stock solutions and working

concentrations of UPGL00004 for use in in vitro and in vivo research.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of UPGL00004 is provided in the table

below. Proper storage is critical to maintain the stability and activity of the compound.
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Property Value Source

Molecular Weight 534.66 g/mol [1][2][3]

Formula C₂₅H₂₆N₈O₂S₂ [1][2][3]

CAS Number 1890169-95-5 [1][2][3]

Appearance Solid, Off-white to gray [1][3][9]

IC₅₀
29 nM for Glutaminase C

(GAC)
[1][3]

K_d_
27 nM for Glutaminase C

(GAC)
[1][3]

Storage (Powder) -20°C for up to 3 years [1][2][3]

Storage (In Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[2][3]

Solubility
UPGL00004 is soluble in dimethyl sulfoxide (DMSO) but insoluble in water and ethanol.[2] It is

recommended to use fresh, anhydrous DMSO to prepare stock solutions, as hygroscopic

DMSO can negatively impact solubility.[2][3] Sonication or gentle warming may be necessary to

fully dissolve the compound.[1][10]

Solvent Solubility Notes

DMSO ≥ 25 mg/mL (46.75 mM) [2]

112.5 mg/mL (210.4 mM) [1]

125 mg/mL (233.79 mM) [3]

Water Insoluble [2]

Ethanol Insoluble [2]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/upgl00004
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.medchemexpress.com/upgl00004.html
https://www.medchemexpress.com/upgl00004.html?locale=ko-KR
https://www.targetmol.com/compound/upgl00004
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.benchchem.com/product/b15577398?utm_src=pdf-body
https://www.selleckchem.com/products/upgl00004.html
https://www.selleckchem.com/products/upgl00004.html
https://www.medchemexpress.com/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_Inhibitor_Stock_Solution_Preparation.pdf
https://www.selleckchem.com/products/upgl00004.html
https://www.targetmol.com/compound/upgl00004
https://www.medchemexpress.com/upgl00004.html
https://www.selleckchem.com/products/upgl00004.html
https://www.selleckchem.com/products/upgl00004.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of UPGL00004 in DMSO.

Materials:

UPGL00004 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass of UPGL00004:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 534.66 g/mol * (1000 mg / 1 g) =

5.3466 mg

Weigh the UPGL00004 powder:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 5.35 mg of UPGL00004 powder into the tube.

Dissolve the powder in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the UPGL00004
powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[10] Gentle warming in a 37°C water bath can be used to aid
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dissolution if necessary, but be sure to check for any temperature sensitivity of the

compound.[10]

Aliquot and store the stock solution:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller working volumes (e.g., 20 µL) in

sterile microcentrifuge tubes.[10]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.[2][3][10]

Preparation of Working Concentrations for In Vitro
Assays
This protocol describes the preparation of working concentrations of UPGL00004 for use in

cell-based assays. It is crucial to keep the final DMSO concentration in the cell culture medium

low (typically <0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[10][11]

Materials:

10 mM UPGL00004 DMSO stock solution

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Procedure:

Perform serial dilutions of the DMSO stock solution:

It is best to make initial serial dilutions in DMSO before adding the final diluted sample to

your aqueous buffer or cell culture medium to prevent precipitation.[12]

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. This can be done in two steps: a 1:10 dilution followed by a 1:100 dilution.
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Dilute into cell culture medium:

Add the desired volume of the diluted DMSO stock solution to the final volume of cell

culture medium to achieve the target working concentration.

For example, to make 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium. This results in a final DMSO concentration of

0.1%.

Vehicle Control:

It is essential to include a vehicle control in your experiments. This control should contain

the same final concentration of DMSO as your experimental samples to account for any

effects of the solvent on the cells.[11]

Example Working Concentrations for Triple-Negative Breast Cancer Cells:

UPGL00004 has been shown to inhibit the proliferation of MDA-MB-231, HS578T, and TSE

cells with IC₅₀ values of 70 nM, 129 nM, and 262 nM, respectively.[1][3]

A range of working concentrations from 1 nM to 10 µM is a common starting point for in vitro

assays.[10]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of UPGL00004 and the experimental

workflow for preparing solutions.
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Caption: UPGL00004 inhibits Glutaminase C (GAC), blocking glutamine metabolism and

cancer cell proliferation.
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Caption: Workflow for preparing UPGL00004 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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